Cas no 1823055-90-8 (1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1823055-90-8
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 6425082
• PubChem ID: 130062444
• Update Time: 2025-06-08

1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1823055-90-8
• 1-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine
• EN300-1934931
• 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine

• Inchi： 1S/C8H7BrClF2N/c9-4-1-2-5(6(10)3-4)7(13)8(11)12/h1-3,7-8H,13H2
• InChI Key： HAFBHVHXEHGEAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C(F)F)N

Computed Properties

• Exact Mass: 268.94185g/mol
• Monoisotopic Mass: 268.94185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine

Research Brief on 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine (CAS: 1823055-90-8)

1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine (CAS: 1823055-90-8) is a fluorinated aromatic amine derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-chloro-phenyl and difluoroethylamine moieties, exhibits potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, highlighting its significance in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine as a key building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to synthesize a series of analogs, which demonstrated potent inhibitory activity against BTK in vitro, with IC50 values in the low nanomolar range. The incorporation of the difluoroethylamine group was found to enhance metabolic stability and bioavailability, addressing a common challenge in kinase inhibitor development.

In addition to its applications in kinase inhibition, this compound has also been explored for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters publication reported the synthesis of derivatives incorporating 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The presence of the bromo and chloro substituents on the phenyl ring was critical for maintaining potency while minimizing cytotoxicity.

Another emerging application of this compound lies in radiopharmaceutical development. Researchers at the University of California, San Francisco, recently utilized 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine as a precursor for ¹⁸F-labeled PET tracers. The difluoroethylamine moiety served as an ideal handle for radiofluorination, enabling the efficient synthesis of novel imaging agents for neurodegenerative diseases. Preliminary in vivo studies demonstrated excellent blood-brain barrier penetration and target specificity.

The synthetic accessibility of 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine has also been a focus of recent research. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield (82%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Looking forward, the unique structural features of 1-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine continue to inspire novel applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and as a warhead in covalent inhibitor design. The compound's versatility, combined with recent synthetic improvements, positions it as a valuable tool in medicinal chemistry for years to come.